2-Bromo-6-cyclohex-2-en-1-ylaniline

2-Bromo-6-cyclohex-2-en-1-ylaniline is an organic compound characterized by its unique structure, which consists of a bromine atom attached to a cyclohexene moiety linked to an aniline group. This compound has the molecular formula $C_{12}H_{15}BrN$ and features a cyclohexene ring that contributes to its reactivity and biological properties. The presence of the bromine atom enhances its electrophilic character, making it a valuable intermediate in various

• Electrophilic Aromatic Substitution: The aniline part of the molecule can undergo electrophilic substitution, where the amine group can direct electrophiles to the ortho and para positions due to resonance stabilization.
• Nucleophilic Substitution: The bromine atom can be displaced by nucleophiles, allowing for the introduction of various functional groups.
• Michael Addition: The cyclohexene moiety can participate in Michael addition reactions, where nucleophiles add to the β-position of the enone system.

These reactions make 2-Bromo-6-cyclohex-2-en-1-ylaniline a versatile building block in organic synthesis.

Synthesis of 2-Bromo-6-cyclohex-2-en-1-ylaniline can be achieved through several methods:

• Bromination of Cyclohexene Derivatives: Cyclohexene can be brominated using bromine or N-bromosuccinimide to introduce the bromine atom at the desired position.
• Amidation Reaction: The resulting bromo-cyclohexene can then be reacted with an aniline derivative under suitable conditions (e.g., in the presence of a base) to form 2-Bromo-6-cyclohex-2-en-1-ylaniline.
• One-Pot Synthesis: Recent methodologies suggest that one-pot synthesis involving cyclization and bromination steps could streamline the production process.

2-Bromo-6-cyclohex-2-en-1-ylaniline has potential applications in:

• Pharmaceutical Chemistry: As a precursor for synthesizing biologically active compounds.
• Organic Synthesis: Utilized in constructing complex organic molecules due to its reactive functional groups.

Its unique structure allows it to serve as a versatile intermediate in various synthetic pathways.

Interaction studies involving 2-Bromo-6-cyclohex-2-en-1-ylaniline focus on its reactivity with other chemical species. Key interactions include:

• Reactivity with Nucleophiles: The compound's bromine atom is susceptible to nucleophilic attack, facilitating diverse synthetic transformations.
• Complex Formation: Studies may explore how this compound interacts with metal catalysts or other reagents in catalytic cycles, enhancing its utility in organic synthesis.

Further research is necessary to fully elucidate these interactions and their implications for synthetic chemistry.

Several compounds share structural similarities with 2-Bromo-6-cyclohex-2-en-1-ylaniline, each exhibiting distinct properties and applications:

These compounds highlight the uniqueness of 2-Bromo-6-cyclohex-2-en-1-ylaniline due to its specific combination of a bromo substituent and cyclohexene structure, which may offer distinct reactivity patterns and biological activities compared to its analogs.

Molecular Architecture

The compound features an aniline core substituted with a bromine atom at the 2-position and a cyclohex-2-en-1-yl group at the 6-position. Key structural attributes include:

• Molecular Formula: C₁₂H₁₄BrN.
• Molecular Weight: 252.15 g/mol.
• SMILES: C1CC=CC(C1)Nc2c(Br)cccc2.
• InChI Key: NBOJXPJPSHUMCV-UHFFFAOYSA-N.

The cyclohexene ring introduces torsional strain and π-orbital conjugation, which may influence reactivity at the aniline nitrogen.

Physical Properties

Available physicochemical data are limited, but analogous brominated anilines exhibit:

• Boiling Point: ~225–250°C (estimated for C₁₂H₁₄BrN).
• LogP: ~2.5–3.0 (predicted for bromoaromatics with nonpolar substituents).
• Solubility: Likely low in water (<0.1 g/L) due to hydrophobic cyclohexene and bromine groups.

Table 1: Comparative Properties of Brominated Cyclohexene Derivatives